Cas no 135207-19-1 (1-(pyridin-4-yl)ethane-1-thiol)

1-(pyridin-4-yl)ethane-1-thiol structure
135207-19-1 structure
Product Name:1-(pyridin-4-yl)ethane-1-thiol
CAS No:135207-19-1
MF:C7H9NS
MW:139.218060255051
CID:1021395
PubChem ID:13824170
Update Time:2023-11-24

1-(pyridin-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinemethanethiol,alpha-methyl-(9CI)
    • 1-(pyridin-4-yl)ethane-1-thiol
    • 1-(pyridin-4-yl)ethanethiol
    • Inchi: 1S/C7H9NS/c1-6(9)7-2-4-8-5-3-7/h2-6,9H,1H3
    • InChI Key: GIPPXXPTVWLFAO-UHFFFAOYSA-N
    • SMILES: SC(C)C1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 79
  • Topological Polar Surface Area: 13.9

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